Cas no 139398-11-1 (2-Butenedioic acid, 2-[(2-methylphenyl)methyl]-, (E)-)

• Product Name: 2-Butenedioic acid, 2-[(2-methylphenyl)methyl]-, (E)-
• CAS No: 139398-11-1
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1269311
• Update Time: 2024-08-03

2-Butenedioic acid, 2-[(2-methylphenyl)methyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-[(2-methylphenyl)methyl]-, (E)-
• 2-Butenedioic acid, 2-[(2-methylphenyl)methyl]-, (E)- (9CI)

• Inchi： 1S/C12H12O4/c1-8-4-2-3-5-9(8)6-10(12(15)16)7-11(13)14/h2-5,7H,6H2,1H3,(H,13,14)(H,15,16)/b10-7+
• InChI Key： IMFUGXMRJAYQIQ-JXMROGBWSA-N
• SMILES： C(O)(=O)/C(/CC1=CC=CC=C1C)=C/C(O)=O

Computed Properties

• Exact Mass: 220.07356

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 468.7±45.0 °C(Predicted)
• PSA: 74.6
• pka: 3.39±0.19(Predicted)